Cas no 61533-03-7 (N-benzyl-2-methoxy-N,N-dimethyl-2-oxoethanaminium)

• Product Name: N-benzyl-2-methoxy-N,N-dimethyl-2-oxoethanaminium
• CAS No: 61533-03-7
• MF: C₁₂H₁₈ClNO₂
• MW: 243.729822635651
• CID: 954634
• PubChem ID: 12283617
• Update Time: 2025-04-19

N-benzyl-2-methoxy-N,N-dimethyl-2-oxoethanaminium Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-methoxy-N,N-dimethyl-2-oxoethanaminium
• benzyl-(2-methoxy-2-oxoethyl)-dimethylazanium,chloride
• NSC317012
• NSC-317012
• DTXSID60977103
• N-Benzyl-2-methoxy-N,N-dimethyl-2-oxoethan-1-aminium chloride
• 61533-03-7

• Inchi： 1S/C12H18NO2.ClH/c1-13(2,10-12(14)15-3)9-11-7-5-4-6-8-11;/h4-8H,9-10H2,1-3H3;1H/q+1;/p-1
• InChI Key： OCDYOAYKXQVUFI-UHFFFAOYSA-M
• SMILES： [Cl-].O(C)C(C[N+](C)(C)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 208.13384
• Monoisotopic Mass: 243.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3